Cas no 102601-38-7 (L-Leucine,N-[(phenylmethoxy)carbonyl]-b-alanyl- (9CI))

L-Leucine,N-[(phenylmethoxy)carbonyl]-b-alanyl- (9CI) Properties

Names and Identifiers

• L-Leucine,N-[(phenylmethoxy)carbonyl]-b-alanyl- (9CI)
• Z-B-ALANYL-L-LEUCINE
• Z-beta-ala-leu-oh
• Z-β-ALA-LEU-OH
• Z-BETA-ALANYL-L-LEUCINE
• CARBOBENZYLOXY-BETA-ALANYL-L-LEUCINE
• AKOS015910277
• 102601-38-7
• (2R)-4-Methyl-2-[3-(phenylmethoxycarbonylamino)propanoylamino]pentanoic acid
• Z-BETA-ALA-LEU-OH
• +Expand

• InChIKey： HTMIZMAFNVITAO-AWEZNQCLSA-N
• Inchi： InChI=1S/C17H24N2O5/c1-12(2)10-14(16(21)22)19-15(20)8-9-18-17(23)24-11-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3,(H,18,23)(H,19,20)(H,21,22)/t14-/m0/s1
• SMILES： CC(C)C[C@H](NC(CCNC(OCC1=CC=CC=C1)=O)=O)C(O)=O

Computed Properties

• Exact Mass: 336.16900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 10
• Monoisotopic Mass: 336.16852187g/mol
• Heavy Atom Count: 24
• Complexity: 419
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• LogP: 2.70020
• PSA: 104.73000